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Audience: Researchers, scientists, and drug development professionals.

Abstract: The performance of sodium-ion batteries (SIBs) is critically dependent on the

properties of the electrolyte, particularly its ionic conductivity. Sodium
bis(fluorosulfonyl)imide (NaFSI) is a promising salt for SIB electrolytes due to its high

thermal stability and solubility. This application note provides a detailed protocol for measuring

the ionic conductivity of NaFSI solutions in a common organic solvent, propylene carbonate

(PC), across a range of temperatures. The protocol covers solution preparation, experimental

setup using electrochemical impedance spectroscopy (EIS), and data analysis.

Introduction
Ionic conductivity is a measure of a material's ability to conduct electric current through the

movement of ions.[1] In the context of sodium-ion batteries, a high ionic conductivity in the

electrolyte is essential for efficient ion transport between the anode and cathode, which in turn

dictates the battery's power density and charging/discharging rates.[2] The conductivity of an

electrolyte is influenced by several factors, including salt concentration, solvent properties, and

temperature.[1][3]

As temperature decreases, the viscosity of the electrolyte typically increases, leading to a

decrease in ion mobility and, consequently, lower ionic conductivity.[1] This can significantly

impair battery performance in cold environments. Therefore, characterizing the temperature-
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dependent ionic conductivity of novel electrolytes is a crucial step in developing robust SIBs for

various applications. This document outlines the standardized procedure for these

measurements.

Apparatus and Materials
Salt: Sodium bis(fluorosulfonyl)imide (NaFSI), battery grade (≥99.5% purity)

Solvent: Propylene carbonate (PC), anhydrous (<20 ppm H₂O)

Equipment:

Argon-filled glovebox (O₂ and H₂O levels <1 ppm)

Analytical balance (±0.1 mg)

Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Potentiostat with Electrochemical Impedance Spectroscopy (EIS) capability (e.g., Biologic

VMP3)[4]

Temperature-controlled chamber or bath

Two-electrode conductivity cell (platinized platinum electrodes)[4]

Thermometer or thermocouple

Personal Protective Equipment (PPE): Safety glasses, lab coat, appropriate gloves.[5]

Experimental Protocols
Safety Precautions

Chemical Handling: NaFSI and organic solvents like propylene carbonate must be handled

with care. Always wear appropriate PPE, including gloves and safety glasses.[5]
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Glovebox Use: All electrolyte preparation and cell assembly should be performed inside an

argon-filled glovebox to prevent contamination from atmospheric moisture and oxygen,

which can degrade the electrolyte and affect measurement accuracy.[6]

Solvent Safety: Organic carbonate solvents are flammable. Keep them away from ignition

sources.[7][8] Work in a well-ventilated area when handling solvents outside of a glovebox.

[7]

Protocol 1: Preparation of NaFSI in PC Electrolytes
This protocol describes the preparation of 1 M NaFSI in PC. The procedure can be adapted for

other concentrations by adjusting the mass of NaFSI.

Drying: Dry the NaFSI salt under vacuum at 80-100°C for at least 12 hours to remove any

residual moisture. Transfer the dried salt into the glovebox immediately.

Transfer Materials: Transfer the dried NaFSI, anhydrous propylene carbonate, volumetric

flasks, a magnetic stirrer, and stir bars into the glovebox antechamber and cycle as per

standard procedure.

Weighing: Inside the glovebox, accurately weigh the required amount of NaFSI to prepare

the desired concentration (e.g., 1.8706 g of NaFSI for 10 mL of a 1 M solution).

Dissolution: Place a stir bar in a 10 mL volumetric flask. Add the weighed NaFSI to the flask.

Solvent Addition: Carefully add approximately 7-8 mL of anhydrous propylene carbonate to

the flask.

Mixing: Place the flask on a magnetic stirrer and stir until the NaFSI salt is completely

dissolved. This may take several hours.

Final Volume: Once dissolved, carefully add propylene carbonate to the flask until the

meniscus reaches the 10 mL calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous. The electrolyte is now ready for use.
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Protocol 2: Ionic Conductivity Measurement
Cell Assembly: Inside the glovebox, rinse the two-electrode conductivity cell with a small

amount of the prepared electrolyte. Fill the cell with the electrolyte, ensuring there are no air

bubbles trapped between the electrodes. Seal the cell to prevent any leakage or atmospheric

contamination.

System Setup: Connect the conductivity cell to the potentiostat. Place the sealed cell into the

temperature-controlled chamber. Position a thermocouple near the cell to accurately monitor

the measurement temperature.

Temperature Equilibration: Set the desired starting temperature (e.g., 60°C). Allow the

system to stabilize for at least 30-60 minutes to ensure the electrolyte reaches thermal

equilibrium.

EIS Measurement: Perform an electrochemical impedance spectroscopy measurement. A

typical frequency range is from 1 MHz down to 1 Hz with a small AC voltage amplitude (e.g.,

10 mV).[4]

Data Acquisition: Record the impedance spectrum. The bulk resistance (R_b) of the

electrolyte is determined from the high-frequency intercept of the impedance spectrum with

the real axis (Z') in a Nyquist plot.

Temperature Stepping: Decrease the temperature in desired increments (e.g., 10°C). At each

temperature step, allow the cell to equilibrate for 30-60 minutes before performing the EIS

measurement. Repeat this process over the entire desired temperature range (e.g., 60°C

down to -20°C).

Conductivity Calculation: Calculate the ionic conductivity (σ) at each temperature using the

measured bulk resistance (R_b) and the cell constant (K). The cell constant is typically

provided by the manufacturer or can be determined by calibrating the cell with a standard

solution of known conductivity (e.g., aqueous KCl).

Formula: σ (S/cm) = K (cm⁻¹) / R_b (Ω)

Data Presentation
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The following table presents representative data for the ionic conductivity of NaFSI and other

sodium salt solutions in carbonate-based solvents at various concentrations and temperatures,

compiled from literature values.

Salt Solvent
Concentration
(mol/L)

Temperature
(°C)

Ionic
Conductivity
(mS/cm)

NaFSI PC/EC ~1.0 20 ~5.7

NaFSI PC/EC ~1.0 0 ~3.1

NaFSI PC/EC ~1.0 -20 ~1.2

NaPF₆ EC/DMC 1.0 20 ~8.8

NaPF₆ EC/DMC 1.0 0 ~5.5

NaPF₆ EC/DMC 1.0 -20 ~2.5

NaTFSI PC 1.0 25 ~7.5

NaTFSI PC 1.0 0 ~4.2

NaTFSI PC 1.0 -20 ~1.8

Note: Data is illustrative and compiled from trends observed in sources.[1][9][10] Actual

experimental values may vary.

Visualization of Experimental Workflow
The logical flow of the experimental procedure, from preparation to final analysis, is illustrated

below.
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Workflow for Measuring Ionic Conductivity of NaFSI Solutions

Phase 1: Preparation

Phase 2: Measurement

Phase 3: Analysis

1. Materials Preparation
(Dry NaFSI Salt, Anhydrous Solvent)

2. Electrolyte Formulation
(Weighing & Dissolving in Glovebox)

Anhydrous Conditions

3. System Setup
(Assemble & Seal Conductivity Cell)

4. Temperature-Controlled EIS
(Equilibrate and Measure at each Temp.)

Set T = T_initial

5. Data Acquisition
(Determine Bulk Resistance from Nyquist Plot)

Record Z(ω)

6. Data Analysis & Reporting
(Calculate σ, Plot σ vs. Temperature)

Click to download full resolution via product page

Caption: Experimental workflow from material preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1448128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

